Cas no 5098-18-0 (5-amino-2-phenyl-1,3-oxazole-4-carbonitrile)

5-Amino-2-phenyl-1,3-oxazole-4-carbonitrile is a heterocyclic organic compound featuring an oxazole core substituted with an amino group, a phenyl ring, and a nitrile functionality. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of both amino and nitrile groups offers multiple reactive sites for further functionalization, enabling diverse derivatization pathways. Its stable oxazole ring enhances compatibility with various reaction conditions. The compound is commonly utilized in medicinal chemistry for constructing nitrogen-containing heterocycles, contributing to the synthesis of potential therapeutic agents. High purity and well-defined reactivity ensure reliable performance in research and industrial applications.
5-amino-2-phenyl-1,3-oxazole-4-carbonitrile structure
5098-18-0 structure
Product Name:5-amino-2-phenyl-1,3-oxazole-4-carbonitrile
CAS No:5098-18-0
MF:C10H7N3O
MW:185.182081460953
MDL:MFCD01313307
CID:1573369
PubChem ID:252898
Update Time:2025-06-14

5-amino-2-phenyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-amino-2-phenyl-1,3-oxazole-4-carbonitrile
    • 5098-18-0
    • CHEMBL1857910
    • HMS564G13
    • CCG-40408
    • AKOS014316051
    • Maybridge1_008065
    • DNDI1032070
    • DTXSID70291387
    • NSC-75206
    • EN300-2632896
    • DS-005656
    • Z1255431564
    • 5-amino-2-phenyloxazole-4-carbonitrile
    • CS-0243398
    • NSC75206
    • SCHEMBL5154624
    • MDL: MFCD01313307
    • Inchi: 1S/C10H7N3O/c11-6-8-9(12)14-10(13-8)7-4-2-1-3-5-7/h1-5H,12H2
    • InChI Key: LLECGNZOODXJLY-UHFFFAOYSA-N
    • SMILES: O1C(=C(C#N)N=C1C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 185.05901
  • Monoisotopic Mass: 185.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 75.8Ų

Experimental Properties

  • Density: 1.33
  • Boiling Point: 416.4°C at 760 mmHg
  • Flash Point: 205.6°C
  • Refractive Index: 1.639
  • PSA: 75.84

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Additional information on 5-amino-2-phenyl-1,3-oxazole-4-carbonitrile

Comprehensive Analysis of 5-amino-2-phenyl-1,3-oxazole-4-carbonitrile (CAS No. 5098-18-0): Properties, Applications, and Market Trends

5-amino-2-phenyl-1,3-oxazole-4-carbonitrile (CAS No. 5098-18-0) is a heterocyclic organic compound featuring an oxazole core structure, which has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its amino and carbonitrile functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C10H7N3O, and unique structural attributes make it a valuable building block for designing bioactive molecules. Researchers frequently explore its potential in drug discovery, particularly for targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The growing demand for heterocyclic compounds like 5-amino-2-phenyl-1,3-oxazole-4-carbonitrile is driven by their role in developing small-molecule therapeutics. Recent studies highlight its utility in synthesizing kinase inhibitors and antimicrobial agents, aligning with the global focus on combating antibiotic resistance. Its nitrile group offers reactivity for further derivatization, enabling the creation of libraries for high-throughput screening. This adaptability positions CAS No. 5098-18-0 as a critical component in medicinal chemistry pipelines.

From a commercial perspective, 5-amino-2-phenyl-1,3-oxazole-4-carbonitrile is supplied by specialized chemical manufacturers under stringent purity standards (typically ≥98%). Its stability under ambient conditions and solubility in polar solvents like DMSO enhance its practicality in lab settings. However, users often inquire about synthetic protocols and scaling-up challenges, reflecting the compound's niche yet expanding applications. Analytical techniques such as HPLC and NMR are routinely employed to verify its identity and purity, ensuring compliance with industry benchmarks.

Emerging trends in green chemistry have spurred interest in eco-friendly synthesis routes for oxazole derivatives. Researchers are investigating catalytic methods to reduce waste and improve yields of CAS No. 5098-18-0, addressing sustainability concerns. Additionally, its potential in material science, particularly for organic electronics, is being explored due to its conjugated system. These interdisciplinary applications underscore the compound's relevance beyond traditional domains.

For purchasers and researchers, understanding the regulatory landscape and supply chain dynamics of 5-amino-2-phenyl-1,3-oxazole-4-carbonitrile is crucial. While not classified as hazardous, proper handling protocols are recommended to mitigate risks associated with fine chemical powders. Frequently searched queries include "CAS 5098-18-0 suppliers" and "oxazole nitrile applications," indicating strong market interest. As innovation accelerates, this compound is poised to play a pivotal role in advancing precision medicine and sustainable chemistry initiatives.

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